Selectfluor-mediated construction of 3-arylselenenyl and 3,4-bisarylselenenyl spiro[4.5]trienones via cascade annulation of N-phenylpropiolamides with diselenides†
New Journal of Chemistry Pub Date: 2022-04-19 DOI: 10.1039/D2NJ00869F
Abstract
A cascade annulation of terminal alkynyl amides with diselenides leading to the construction of 3-arylselenenyl spiro[4.5]trienones was realized under mild conditions with Selectfluor as the sole oxidant. Furthermore, 3,4-bisarylselenenyl spiro[4.5]trienones were also synthesized by a cascade annulation reaction using transition-metal copper as a catalyst. This spirocyclization process is suggested to encompass a sequential C(sp)–Se and C(sp)–C(sp2) bond formation with the concomitant introduction of a carbonyl oxygen.
![Graphical abstract: Selectfluor-mediated construction of 3-arylselenenyl and 3,4-bisarylselenenyl spiro[4.5]trienones via cascade annulation of N-phenylpropiolamides with diselenides](http://scimg.chem960.com/usr/1/D2NJ00869F.jpg)
![Selectfluor-mediated construction of 3-arylselenenyl and 3,4-bisarylselenenyl spiro[4.5]trienones via cascade annulation of N-phenylpropiolamides with diselenides†](https://scimg.chem960.com/usr/1/D2NJ00869F.jpg)
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 1303-88-4
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CAS no.: 12134-29-1
